Cas no 3002-22-0 (Octadecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester)

3002-22-0 structure
Product name:Octadecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester
Octadecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester
- 2-[bis(2-octadecanoyloxyethyl)amino]ethyl octadecanoate
- nitrilotriethane-1,2-diyl tristearate
- TRIS(Β-STEARATOETHYL)AMINE
- EINECS 221-092-0
- Octadecanoic acid,nitrilotri-2,1-ethanediyl ester
- Stearic acid,triester with 2,2',2''-nitrilotriethanol
- Triethanolamine tristearate
- Octadecanoic acid, nitrilotri-2,1-ethanediyl ester
- TRIS(.BETA.-STEARATOETHYL)AMINE [HSDB]
- NS00047433
- HSDB 5910
- Stearic acid, triester with 2,2',2''-nitrilotriethanol
- SCHEMBL17401271
- Octadecanoic acid, 1,1',1''-(nitrilotri-2,1-ethanediyl) ester
- HOM72YRP1F
- UNII-HOM72YRP1F
- Q27280032
- 3002-22-0
- TRIS(BETA-STEARATOETHYL)AMINE
- DTXSID201014620
-
- Inchi: InChI=1S/C60H117NO6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-58(62)65-55-52-61(53-56-66-59(63)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)54-57-67-60(64)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h4-57H2,1-3H3
- InChI Key: UJMACCGITUHEGE-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCC(OCCN(CCOC(CCCCCCCCCCCCCCCCC)=O)CCOC(CCCCCCCCCCCCCCCCC)=O)=O
Computed Properties
- Exact Mass: 947.88800
- Monoisotopic Mass: 947.88809045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 67
- Rotatable Bond Count: 60
- Complexity: 881
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.1Ų
- XLogP3: 25.2
Experimental Properties
- PSA: 82.14000
- LogP: 18.70250
Octadecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester Related Literature
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Aihong Xi,Geoffrey D. Bothun Analyst, 2014,139, 973-981
-
Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
-
Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
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5. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
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